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Aspect Investigated Experimental Model(s) Used Key Findings with Cisplatin Combination

Anti-tumor Activity Mouse allograft tumor models
[1] [2]

Synergistically enhanced inhibition of tumor
growth [1] [2].

Anti-metastatic
Activity

Mouse allograft tumor models
[1] [2]

Inhibited lung metastasis [1] [2].

Tumor Vasculature In vitro, in vivo, and ex vivo
models of endothelial cells

(ECs) and tumor vasculature [1]
[2]

Induced normalization of tumor vasculature
and enhanced the integrity of blood vessels,

improving cisplatin delivery [1] [2].

Angiogenesis
(Blood Vessel
Formation)

In vitro models using endothelial
cells (ECs) [1] [2]

Suppressed angiogenesis via the
VEGFR2/PI3K/AKT pathway in ECs [1] [2].

Cancer Cell
Migration

In vitro models using cancer

cells [1] [2]

Blocked cancer cell migration via the

IκBα/NF-κB(p65)/MMP-9 pathway [1] [2].

Detailed Experimental Methodologies
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The compelling data in the summary table are derived from a series of rigorous experiments. Here is a

detailed breakdown of the key methodologies employed in the cited research.

Evaluating Anti-Tumor and Anti-Metastatic Effects

In Vivo Models: Mouse allograft tumor models were established to simulate tumor growth and

spread [1] [2].
Treatment Protocol: Myriocin was administered alone and in combination with cisplatin to test its

effects [1] [2].
Outcome Measurements:

Tumor Growth: Tumor volume and weight were measured over time to quantify growth
inhibition [1] [2].

Metastasis: The number and size of metastatic lung nodules were counted to assess the anti-
metastatic effect [1] [2].

Examining Effects on Angiogenesis and Vasculature

A multi-faceted approach was used to understand how myriocin affects tumor blood vessels:

In Vitro Models: Using endothelial cells (ECs) to study the formation of capillary-like tubes [1] [2].
Ex Vivo Models: Using aortic ring assays to observe blood vessel sprouting [1] [2].

In Vivo Models: Analyzing tumor vasculature within mouse models [1] [2].
Key Assessments:

Vascular Normalization: Researchers assessed vessel structure, density, and permeability.
Myriocin was found to enhance vessel integrity, making them more organized and less leaky

[1] [2].
Drug Delivery Efficacy: Improved vessel integrity facilitated better delivery and penetration of

cisplatin into the tumor [1] [2].
Pathway Analysis: Western blotting and other biochemical assays confirmed that myriocin
suppresses the VEGFR2/PI3K/AKT signaling pathway in endothelial cells, which is critical for
angiogenesis [1] [2].

Testing Anti-Migration Effects

In Vitro Models: Cancer cell migration was evaluated using assays like the wound-healing (scratch)

assay and Transwell migration assay [1] [2].
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Molecular Analysis:

Pathway Investigation: Western blot analysis and gelatin zymography were used to measure
protein levels and activity. The research showed that myriocin blocks the IκBα/NF-κB(p65)

pathway, leading to reduced expression and activity of MMP-9, a key enzyme that helps cancer
cells invade and metastasize [1] [2].

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the key molecular pathways through which myriocin exerts its dual anti-

angiogenic and anti-metastatic effects, as identified in the study.

Diagram 1: Myriocin's Dual-Action Mechanism
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Diagram 2: Experimental Workflow for Combination Therapy
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Conclusion for Research and Development

In summary, the experimental data positions myriocin as a promising candidate for combination therapy

with cisplatin. Its novel dual-kinase inhibitor profile, targeting both VEGFR2 in endothelial cells and IκBα

in cancer cells, addresses two critical hallmarks of cancer simultaneously [1] [2]. The most significant

translational potential lies in its ability to normalize the tumor vasculature, which not only inhibits tumor

growth and metastasis but also functionally enhances the delivery and efficacy of co-administered

chemotherapeutics like cisplatin [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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